Cas no 1261673-56-6 (Ethyl 3-amino-2-bromobenzoate)

• Product Name: Ethyl 3-amino-2-bromobenzoate
• CAS No: 1261673-56-6
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD18395764
• CID: 1083917
• PubChem ID: 23329886
• Update Time: 2025-11-02

Ethyl 3-amino-2-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-bromobenzoate
• EN300-2914655
• SCHEMBL2012957
• DB-351468
• 1261673-56-6

• MDL： MFCD18395764
• Inchi： 1S/C9H10BrNO2/c1-2-13-9(12)6-4-3-5-7(11)8(6)10/h3-5H,2,11H2,1H3
• InChI Key： SBVNOYKPRRRFKG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(=O)OCC)N

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-amino-2-bromobenzoate

Ethyl 3-amino-2-bromobenzoate (CAS No. 1261673-56-6): A Versatile Chemical Intermediate for Modern Applications

Ethyl 3-amino-2-bromobenzoate (CAS No. 1261673-56-6) is a specialized organic compound that has gained significant attention in pharmaceutical and material science research. This brominated benzoate derivative serves as a crucial building block in organic synthesis, particularly in the development of novel drug candidates and functional materials. With its unique combination of amino and bromo functional groups, this compound offers exceptional versatility for various coupling reactions and molecular transformations.

The growing interest in 3-amino-2-bromobenzoate esters reflects current trends in medicinal chemistry, where researchers are actively seeking efficient synthetic routes for heterocyclic compounds. Recent literature highlights the compound's utility in palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis methods. Many researchers are searching for "ethyl 3-amino-2-bromobenzoate synthesis" and "applications of brominated benzoates" as these topics gain traction in academic and industrial circles.

From a structural perspective, Ethyl 3-amino-2-bromobenzoate contains three strategically positioned functional groups: an ester moiety at position 1, a bromine atom at position 2, and an amino group at position 3. This arrangement creates multiple reactive sites that enable diverse chemical transformations. The electron-withdrawing effect of the ester group combined with the electron-donating nature of the amino group creates interesting electronic properties that are valuable in designing photoactive materials and pharmaceutical intermediates.

In pharmaceutical applications, this compound serves as a precursor for various biologically active molecules. Current research focuses on its use in developing kinase inhibitors and GPCR modulators, which are among the most searched topics in drug discovery. The presence of both hydrogen bond donor (amino group) and hydrogen bond acceptor (ester group) makes it particularly valuable for molecular recognition in drug-target interactions.

The material science community has shown increasing interest in Ethyl 3-amino-2-bromobenzoate for developing organic semiconductors and coordination polymers. These applications align with current market demands for flexible electronics and energy storage materials, which are trending topics in materials research. The compound's ability to participate in metal-organic framework (MOF) formation makes it attractive for gas storage and separation technologies.

From a synthetic chemistry perspective, the bromo substituent at the ortho position offers unique reactivity patterns. This feature is particularly valuable for constructing angularly fused heterocycles, a structural motif prevalent in many natural products and therapeutic agents. Recent publications highlight its use in intramolecular cyclization reactions to create complex molecular architectures.

The commercial availability of Ethyl 3-amino-2-bromobenzoate (CAS 1261673-56-6) has improved significantly in recent years, responding to growing demand from research institutions and pharmaceutical companies. Suppliers often highlight its high purity grade and consistent quality as key selling points, addressing researchers' concerns about reproducibility in synthetic applications.

Storage and handling of this compound require standard precautions for amino-aromatic compounds. While not classified as hazardous under normal conditions, it should be protected from moisture and prolonged exposure to light to maintain stability. These practical considerations are frequently searched by laboratory technicians and process chemists working with similar compounds.

Analytical characterization of Ethyl 3-amino-2-bromobenzoate typically involves HPLC, NMR spectroscopy, and mass spectrometry. The compound's distinct spectral features make it relatively easy to identify and quantify in reaction mixtures, an important factor for process optimization in industrial applications.

Future research directions for this compound likely include exploration of its catalytic applications and potential in asymmetric synthesis. With the pharmaceutical industry's growing emphasis on chiral drugs, the amino group's potential for chiral auxiliary formation presents interesting opportunities for further investigation.

In conclusion, Ethyl 3-amino-2-bromobenzoate (CAS 1261673-56-6) represents a valuable chemical tool with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity profile continue to make it a compound of interest for researchers working at the forefront of medicinal chemistry, material science, and catalysis. As synthetic methodologies advance and new applications emerge, the importance of this versatile intermediate is expected to grow significantly in the coming years.